Cas no 2228764-25-6 (methyl 5-(4-amino-1,2-oxazol-5-yl)thiophene-2-carboxylate)

• Product Name: methyl 5-(4-amino-1,2-oxazol-5-yl)thiophene-2-carboxylate
• CAS No: 2228764-25-6
• MF: C₉H₈N₂O₃S
• MW: 224.236420631409
• CID: 6255596
• PubChem ID: 165684053
• Update Time: 2025-10-30

methyl 5-(4-amino-1,2-oxazol-5-yl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(4-amino-1,2-oxazol-5-yl)thiophene-2-carboxylate
• EN300-1784848
• 2228764-25-6

• Inchi： 1S/C9H8N2O3S/c1-13-9(12)7-3-2-6(15-7)8-5(10)4-11-14-8/h2-4H,10H2,1H3
• InChI Key： PIFZNOHJZUMUIS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1C1=C(C=NO1)N

Computed Properties

• Exact Mass: 224.02556330g/mol
• Monoisotopic Mass: 224.02556330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 107Ų

Additional information on methyl 5-(4-amino-1,2-oxazol-5-yl)thiophene-2-carboxylate

Methyl 5-(4-amino-1,2-oxazol-5-yl)thiophene-2-carboxylate (CAS No. 2228764-25-6): A Comprehensive Overview

Methyl 5-(4-amino-1,2-oxazol-5-yl)thiophene-2-carboxylate, identified by its CAS number 2228764-25-6, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of both thiophene and oxazole moieties, contribute to its unique chemical properties and biological relevance.

The molecular structure of Methyl 5-(4-amino-1,2-oxazol-5-yl)thiophene-2-carboxylate consists of a thiophene ring connected to an oxazole ring through an amine-substituted carbon atom. This arrangement creates a framework that is both electronically and sterically interesting, making it a valuable scaffold for medicinal chemistry investigations. The compound's ability to interact with biological targets in multiple ways has led to its exploration in various therapeutic areas.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential as pharmacological agents. The combination of thiophene and oxazole in Methyl 5-(4-amino-1,2-oxazol-5-yl)thiophene-2-carboxylate imparts unique properties that make it an attractive candidate for further study. Thiophene derivatives are known for their antimicrobial, anti-inflammatory, and antitumor activities, while oxazole derivatives have shown promise in the treatment of neurological disorders and infectious diseases.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The presence of both an amine and a carboxylate group provides multiple points for functionalization, allowing chemists to design derivatives with enhanced potency and selectivity. This flexibility has made Methyl 5-(4-amino-1,2-oxazol-5-yl)thiophene-2-carboxylate a subject of interest in synthetic chemistry and drug discovery programs.

Recent studies have highlighted the biological activity of related compounds that share structural similarities with Methyl 5-(4-amino-1,2-oxazol-5-yl)thiophene-2-carboxylate. For instance, researchers have demonstrated that certain thiophene oxazole derivatives exhibit significant inhibitory effects on enzymes involved in cancer cell proliferation. These findings have spurred further investigation into the mechanisms by which these compounds exert their biological effects.

The pharmacological profile of Methyl 5-(4-amino-1,2-oxazol-5-yl)thiophene-2-carboxylate has also been explored in preclinical models. Initial studies suggest that this compound may have potential applications in the treatment of inflammatory diseases and neurodegenerative disorders. The ability of the molecule to modulate key signaling pathways has opened up new avenues for therapeutic intervention.

In addition to its biological significance, Methyl 5-(4-amino-1,2-oxazol-5-yl)thiophene-2-carboxylate has attracted attention for its synthetic utility. The compound serves as a versatile intermediate in the preparation of more complex heterocyclic systems. Chemists have leveraged its reactivity to develop novel synthetic strategies that could be applied to other pharmacologically relevant molecules.

The synthesis of Methyl 5-(4-amino-1,2-oxtaxol -5 -yI)thiophene - 2 - carboxy l ate involves several key steps that highlight the challenges and opportunities in modern organic synthesis. The formation of the thiophene oxazole core requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to achieve these transformations more efficiently, paving the way for scalable production processes.

The analytical characterization of this compound is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its structure and confirm its identity. These methods provide detailed insights into the molecular architecture, which are essential for understanding its biological behavior.

In conclusion, Methyl 5-(4-amino -1 , 2 - ox az ol - 5 - yl ) thi o ph ene - 2 - car box y l ate represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation. As research continues to uncover new applications for this molecule, it is likely to play an important role in the development of novel therapeutic agents.